Cas no 18402-83-0 (trans-3-Nonen-2-one)

trans-3-Nonen-2-one Properties

Names and Identifiers

• 3-Nonen-2-one, (3E)-
• trans-3-Nonen-2-one
• 3-Nitrociamic acid
• 3'-NITROCINNAMIC ACID
• 3-NONEN-2-ONE
• Cinnamic acid,m-nitro
• M-NITROCINNAMIC ACID
• m-nitro-cinnamicaci
• RARECHEM BK HC P253
• trans 3-nonen-2-one
• trans-3-nitrocinnamic acid
• trans-3-nonene-2-one
• trans-non-3-en-2-one
• FEMA 3955
• (E)-3-Nonen-2-one
• (E)-Non-3-en-2-one
• trans-3-Nonen-2-one 95%
• UNII-FR0K39OF16
• A904004
• (3E)-NON-3-EN-2-ONE
• FEMA No. 3955
• MFCD00010241
• AKOS015916245
• (3E)-3-Nonen-2-one
• 14309-57-0
• CS-0152368
• non-3-en-2-one
• 3E-Nonen-2-one
• (3E)-nonen-2-one
• A846998
• FR0K39OF16
• Q27278142
• (E)-3-nonene-2-one
• AS-56497
• N0592
• 18402-83-0
• SCHEMBL159644
• J-011791
• D91739
• LMFA12000133
• 3-Nonen-2-one, (E)-
• trans-3-Nonen-2-one, 95%
• 3-Non-3-en-2-one
• EINECS 238-248-9
• EN300-7401434
• DTXSID201316311
• CHEBI:133457
• 3-Nonen-2-one [FHFI]
• CHEMBL5281370
• +Expand

• MDL： MFCD00010241
• InChIKey： HDKLIZDXVUCLHQ-BQYQJAHWSA-N
• Inchi： InChI=1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
• SMILES： CCCCC/C=C/C(=O)C

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 140.12
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 2.71190
• PSA: 17.07000
• Refractive Index: n20/D 1.449(lit.)
• Boiling Point: 85 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.848 g/mL at 25 °C(lit.)